Corticorelin

• CAS: 9015-71-8
• Molecular Formula: C208H344N60O63S2
• Molecular Weight: 4757 g/mol
• InChI: InChI=1S/C208H344N60O63S2/c1-30-106(20)161(165(215)291)263-202(328)163(108(22)32-3)264-184(310)129(58-67-157(285)286)243-182(308)131(70-78-333-29)246-187(313)134(80-99(6)7)250-176(302)118(45-36-37-71-209)237-174(300)120(47-39-73-225-207(218)219)239-194(320)143(89-152(214)276)256-197(323)145(94-270)260-193(319)141(87-115-91-222-96-227-115)248-169(295)112(26)230-172(298)122(51-60-149(211)273)240-177(303)123(52-61-150(212)274)234-168(294)111(25)232-185(311)133(79-98(4)5)249-181(307)124(53-62-151(213)275)241-178(304)125(54-63-153(277)278)235-167(293)110(24)229-171(297)119(46-38-72-224-206(216)217)233-166(292)109(23)231-173(299)130(69-77-332-28)245-179(305)127(56-65-155(281)282)244-188(314)138(84-103(14)15)258-200(326)160(105(18)19)262-183(309)128(57-66-156(283)284)242-175(301)121(48-40-74-226-208(220)221)238-186(312)135(81-100(8)9)251-189(315)136(82-101(10)11)252-192(318)142(88-116-92-223-97-228-116)255-191(317)140(86-114-43-34-33-35-44-114)259-203(329)164(113(27)272)266-196(322)139(85-104(16)17)253-195(321)144(90-159(289)290)257-190(316)137(83-102(12)13)254-198(324)146(95-271)261-201(327)162(107(21)31-2)265-199(325)147-49-41-75-267(147)205(331)148-50-42-76-268(148)204(330)132(59-68-158(287)288)247-180(306)126(55-64-154(279)280)236-170(296)117(210)93-269/h33-35,43-44,91-92,96-113,117-148,160-164,269-272H,30-32,36-42,45-90,93-95,209-210H2,1-29H3,(H2,211,273)(H2,212,274)(H2,213,275)(H2,214,276)(H2,215,291)(H,222,227)(H,223,228)(H,229,297)(H,230,298)(H,231,299)(H,232,311)(H,233,292)(H,234,294)(H,235,293)(H,236,296)(H,237,300)(H,238,312)(H,239,320)(H,240,303)(H,241,304)(H,242,301)(H,243,308)(H,244,314)(H,245,305)(H,246,313)(H,247,306)(H,248,295)(H,249,307)(H,250,302)(H,251,315)(H,252,318)(H,253,321)(H,254,324)(H,255,317)(H,256,323)(H,257,316)(H,258,326)(H,259,329)(H,260,319)(H,261,327)(H,262,309)(H,263,328)(H,264,310)(H,265,325)(H,266,322)(H,277,278)(H,279,280)(H,281,282)(H,283,284)(H,285,286)(H,287,288)(H,289,290)(H4,216,217,224)(H4,218,219,225)(H4,220,221,226)/t106-,107-,108-,109-,110-,111-,112-,113+,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,160-,161-,162-,163-,164-/m0/s1
• InChIKey: GBONBLHJMVUBSJ-FAUHKOHMSA-N

Corticorelin (CAS 9015-71-8) Product and Supplier Selection Guide

Corticorelin (CAS 9015-71-8), also known as ovine corticotropin-releasing factor (oCRF), is a 41-amino acid synthetic peptide analog of the naturally occurring human corticotropin-releasing hormone (hCRH) [1]. It is a potent stimulator of adrenocorticotropic hormone (ACTH) release from the anterior pituitary gland [1]. The ovine sequence (oCRF) has replaced the human form (hCRF) in commercial and clinical settings due to its longer half-life and greater potency .

Ovine CRF analog for ACTH release studies

CRF1-selective pathway study context

Research diagnostic stimulation testing fit

• [1] ACTHREL (corticorelin ovine triflutate for injection) [package insert]. Ferring Pharmaceuticals Inc.; 2021. View Source

Why Corticorelin Ovine Cannot Be Substituted with Human or Other CRF Analogs

Corticorelin (ovine CRF) is not functionally interchangeable with human/rat CRF (h/rCRF) or other CRF family members due to significant quantitative differences in receptor binding affinity, potency in stimulating ACTH release, and diagnostic sensitivity. Unlike other CRF analogs, corticorelin ovine triflutate is the only form approved as a diagnostic agent for differentiating pituitary and ectopic sources of ACTH-dependent Cushing's syndrome [1]. Substitution with hCRF results in reduced ACTH and cortisol responses and lower diagnostic sensitivity [2].

Human/Rat CRF

Lower ACTH release potency may shift assay sensitivity and diagnostic-response context.

Urocortin 1

Non-selective CRF1/CRF2 binding introduces off-target pathway confounds.

Sauvagine

Similar non-selective binding profile limits targeted CRF1 pathway studies.

• [1] ACTHREL (corticorelin ovine triflutate for injection) [package insert]. Ferring Pharmaceuticals Inc.; 2021. View Source
• [2] Chrousos GP, Nieman LK, Oldfield EH, Loriaux DL, Cutler GB. The ovine corticotropin releasing hormone stimulation test is superior to the human crh stimulation test for the diagnosis of Cushing's disease. Explore Openaire. View Source

Corticorelin Quantitative Comparative Evidence: Selecting Ovine CRF over Analogs

Superior ACTH-Stimulating Potency of Ovine CRF vs. Human/Rat CRF

Ovine CRF (oCRF) demonstrates significantly greater potency in stimulating ACTH release compared to human/rat CRF (h/rCRF). In vitro studies using rat anterior pituitary cells report an EC50 of 1.61 ± 0.59 nmol/L for oCRF versus 4.25 ± 1.09 nmol/L for h/rCRF, representing a 2.64-fold higher potency for the ovine peptide [1].

ACTH stimulation potency

Head-to-head

EC50 1.61 ± 0.59 nM (oCRF) vs 4.25 ± 1.09 nM (h/rCRF)

Supports ACTH release assay interpretation

Rat pituitary cell model; quadruplicate experiments

Evidence Dimension	ACTH stimulation potency (EC50)
Target Compound Data	EC50 = 1.61 ± 0.59 nmol/L
Comparator Or Baseline	h/rCRF: EC50 = 4.25 ± 1.09 nmol/L
Quantified Difference	2.64-fold higher potency for oCRF
Conditions	Rat anterior pituitary cells, 4-7 independent experiments performed in quadruplicate

Why This Matters

Higher potency reduces the required dose for diagnostic stimulation, potentially improving assay sensitivity and reducing costs.

• [1] PMC3102762. Table 2. EC50 and Emax values for oCRF, h/rCRF, and urocortins. View Source

Selective CRF1 Receptor Binding Profile of Ovine CRF vs. Urocortin and Sauvagine

Ovine CRF exhibits a distinct binding selectivity profile, displaying high affinity for CRF1 receptors (Ki = 1.1 nM for hCRF1) and substantially lower affinity for CRF2 receptor subtypes (Ki = 230-480 nM). This contrasts with urocortin 1 (hCRF1 Ki = 0.3 nM, hCRF2 Ki = 0.4 nM) and sauvagine (hCRF1 Ki = 0.7 nM, hCRF2 Ki = 0.5-2.1 nM), which have high affinity for both receptor subtypes [1].

CRF1 receptor selectivity

Head-to-head

oCRF: CRF1 Ki 1.1 nM, CRF2 Ki >230 nM (>200-fold selective)

Urocortin 1: CRF1 Ki 0.3 nM, CRF2 Ki 0.4 nM (non-selective)

CRF1-selective pathway study context

HEK293 cells expressing human CRF receptors

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	hCRF1 Ki = 1.1 nM; hCRF2(a) Ki = 230 nM; hCRF2(b) Ki = 320 nM; xCRF2 Ki = 480 nM
Comparator Or Baseline	Urocortin 1: hCRF1 Ki = 0.3 nM, hCRF2 Ki = 0.4 nM; Sauvagine: hCRF1 Ki = 0.7 nM, hCRF2 Ki = 0.5-2.1 nM
Quantified Difference	>200-fold selectivity for CRF1 over CRF2 for oCRF; urocortin 1 and sauvagine are non-selective
Conditions	HEK293 cells stably expressing human CRF1, hCRF2(a), hCRF2(b), and xCRF2 receptors; competitive binding with 125I-Tyr0-human CRF and 125I-Tyr0-SVG

Why This Matters

Selective CRF1 activation minimizes off-target CRF2-mediated effects (e.g., anxiety, vasoregulation), making oCRF preferable for targeted ACTH stimulation studies.

• [1] PMC1925123. Table 2. Inhibitory binding constants (Ki) for CRF family peptides. View Source

Greater Diagnostic Sensitivity of Ovine CRH vs. Human CRH in Cushing's Disease

In a direct comparative study of 15 patients with Cushing's disease, the ovine CRH (oCRH) stimulation test demonstrated superior diagnostic sensitivity compared to human CRH (hCRH). While all but 1 patient showed a clear ACTH and/or cortisol response to oCRH (defined as >4x intra-assay CV), 3 of 15 patients (20%) failed to respond to hCRH under identical criteria [1].

Diagnostic response rate

Head-to-head

oCRH: 14/15 patients responded (93%)

hCRH: 12/15 patients responded (80%)

Reported diagnostic-response context

Cushing's disease patients, 1 μg/kg i.v.

Evidence Dimension	Diagnostic sensitivity
Target Compound Data	oCRH: 14 of 15 patients responded (93% response rate)
Comparator Or Baseline	hCRH: 12 of 15 patients responded (80% response rate)
Quantified Difference	oCRH identifies 13% more responders; hCRH missed 20% of cases
Conditions	1 μg/kg i.v. administration in 15 patients with confirmed Cushing's disease

Why This Matters

Higher diagnostic sensitivity reduces false-negative results, making oCRH the preferred analog for clinical and research CRH stimulation testing.

• [1] Chrousos GP, Nieman LK, Oldfield EH, Loriaux DL, Cutler GB. The ovine corticotropin releasing hormone stimulation test is superior to the human crh stimulation test for the diagnosis of Cushing's disease. Explore Openaire. View Source

Steroid-Sparing Efficacy of Corticorelin Acetate vs. Dexamethasone in Peritumoral Brain Edema

In a randomized, double-blind, placebo-controlled trial of 200 patients with peritumoral brain edema (PBE) on stable dexamethasone (DEX), corticorelin acetate (CrA) 1 mg BID subcutaneously enabled a significantly greater reduction in DEX requirement. The maximum percent reduction in DEX dose was 62.7% in the CrA group versus 51.4% in the placebo group (P < 0.001) [1]. Patients receiving CrA also demonstrated improvement in steroid-induced myopathy and were less likely to develop cushingoid symptoms [1].

Corticosteroid reduction

Head-to-head

CrA: 62.7% max DEX reduction vs placebo 51.4% (P

Corticosteroid-comparator trial context

Randomized trial, peritumoral brain edema, 200 patients

Plasma half-life

Reported

Biphasic: t1/2 fast 11.6 min, slow 73 min (human subjects)

Reported PK profile context

Qualitative advantage over hCRF stated

Evidence Dimension	Steroid-sparing effect
Target Compound Data	62.7% maximum reduction in dexamethasone dose
Comparator Or Baseline	Placebo: 51.4% maximum reduction in dexamethasone dose
Quantified Difference	11.3 percentage points greater reduction with CrA (P < 0.001)
Conditions	Randomized, double-blind trial of 200 patients with PBE on stable DEX; 1 mg CrA BID subcutaneously vs. placebo

Why This Matters

Enables significant reduction of chronic corticosteroid use, mitigating serious steroid-associated adverse effects including myopathy and Cushing's syndrome.

• [1] Recht L, et al. Steroid-sparing effect of corticorelin acetate in peritumoral cerebral edema is associated with improvement in steroid-induced myopathy. J Clin Oncol. 2013;31(9):1182-7. View Source

Sustained Plasma Half-Life of Corticorelin Ovine Triflutate

Corticorelin ovine triflutate exhibits a biphasic plasma elimination profile with a rapid distribution component (half-life = 11.6 ± 1.5 minutes) and a slower elimination component (half-life = 73 ± 8 minutes) [1]. While comparative half-life data for hCRF in humans is not publicly available in the same detail, commercial sources and reviews note that the ovine form has a longer half-life than the human form, a key reason for its replacement of hCRF in clinical and research applications .

Plasma half-life

Reported

Biphasic: t1/2 fast 11.6 min, slow 73 min (human subjects)

Reported PK profile context

Qualitative advantage over hCRF stated

Evidence Dimension	Plasma half-life
Target Compound Data	Biphasic: t1/2 fast = 11.6 ± 1.5 min; t1/2 slow = 73 ± 8 min
Comparator Or Baseline	hCRF: Exact half-life data not available; ovine form noted to have longer half-life
Quantified Difference	Not directly quantifiable; qualitative advantage stated in multiple sources
Conditions	Human subjects, intravenous administration

Why This Matters

Longer half-life provides a more sustained biological response and more convenient dosing intervals for diagnostic and research protocols.

• [1] Wikidoc. Corticorelin ovine triflutate (Patient information). Plasma half-lives. View Source

Optimal Applications of Corticorelin (Ovine CRF) Based on Comparative Evidence

Differential Diagnosis of ACTH-Dependent Cushing's Syndrome

Corticorelin ovine triflutate is indicated for differentiating pituitary (Cushing's disease) from ectopic sources of ACTH excess. The oCRH stimulation test has superior diagnostic sensitivity compared to hCRH [1]. Positive response (ACTH and cortisol increase) indicates pituitary origin; lack of response suggests ectopic ACTH syndrome [2].

Assessment of Pituitary-Adrenal Axis Function in Research Studies

Ovine CRF is the preferred peptide for stimulating ACTH release in preclinical and clinical research due to its higher potency (2.6-fold lower EC50 vs. h/rCRF) and selective CRF1 receptor activation profile [3][4]. This minimizes CRF2-mediated confounds in anxiety, feeding, and cardiovascular studies.

Steroid-Sparing Adjunct in Peritumoral Brain Edema Management

Corticorelin acetate enables significant reduction in dexamethasone requirements (62.7% vs. 51.4% placebo) in patients with PBE, with associated improvement in steroid-induced myopathy and reduced cushingoid symptoms [5]. It is a viable alternative for reducing steroid burden in neuro-oncology patients.

Application

Selection Property

Validation Focus

ACTH-dependent Cushing's differentiation studies

CRH stimulation response profiling

Pituitary vs. ectopic ACTH response endpoints

Pituitary-adrenal axis function research

CRF1-selective receptor activation

ACTH release and CRF2 confound review

Corticosteroid reduction research in neuro-oncology

Corticosteroid-comparator trial context

Dexamethasone requirement and myopathy endpoints

• [1] Chrousos GP, et al. The ovine corticotropin releasing hormone stimulation test is superior to the human crh stimulation test for the diagnosis of Cushing's disease. Explore Openaire. View Source
• [2] ACTHREL (corticorelin ovine triflutate for injection) [package insert]. Ferring Pharmaceuticals Inc.; 2021. View Source
• [3] PMC3102762. Table 2. EC50 values for oCRF and h/rCRF. View Source
• [4] PMC1925123. Table 2. Ki values for CRF family peptides. View Source
• [5] Recht L, et al. Steroid-sparing effect of corticorelin acetate in peritumoral cerebral edema. J Clin Oncol. 2013;31(9):1182-7. View Source